Cas no 1261990-29-7 (3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol)

• Product Name: 3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• CAS No: 1261990-29-7
• MF: C₁₃H₇ClF₄O
• MW: 290.640696763992
• MDL: MFCD18316343
• CID: 2767951
• PubChem ID: 53222066
• Update Time: 2025-06-10

3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-CHLORO-4-FLUOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
• MFCD18316343
• 1261990-29-7
• 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95%
• DTXSID00686646
• 3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol

• MDL： MFCD18316343
• Inchi： 1S/C13H7ClF4O/c14-11-5-7(1-2-12(11)15)8-3-9(13(16,17)18)6-10(19)4-8/h1-6,19H
• InChI Key： ILTKFYPPSABDRC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(=CC(C(F)(F)F)=C1)O)F

Computed Properties

• Exact Mass: 290.0121552Da
• Monoisotopic Mass: 290.0121552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol

Comprehensive Overview of 3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol (CAS No. 1261990-29-7)

The compound 3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol (CAS No. 1261990-29-7) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro, fluoro, and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's lipophilicity and electron-withdrawing properties contribute to its ability to modulate biological targets, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly methods to produce such intermediates. Computational chemistry tools, including molecular docking and QSAR modeling, are frequently employed to predict the compound's interactions with biological systems, addressing common queries about its structure-activity relationship (SAR). These methodologies are pivotal in optimizing its applications while minimizing synthetic challenges.

The compound's CAS No. 1261990-29-7 is often searched in conjunction with terms like "fluorinated biphenyl synthesis" or "trifluoromethylphenyl derivatives," reflecting its niche yet critical role in organic chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used for its characterization, ensuring high purity for research purposes. Furthermore, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a versatile building block, a topic frequently discussed in academic forums and patent literature.

From an industrial perspective, 3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol is often highlighted in discussions about high-value intermediates and custom synthesis. Its relevance to crop protection chemicals and pharmaceutical scaffolds underscores its cross-disciplinary utility. As regulatory frameworks evolve, compliance with REACH and other global standards remains a key consideration for manufacturers, addressing concerns about chemical safety and environmental impact.

In summary, CAS No. 1261990-29-7 represents a chemically sophisticated entity with broad applicability. Its integration into modern research workflows exemplifies the convergence of medicinal chemistry, material science, and process optimization. Future studies may explore its role in catalysis or polymeric materials, further expanding its scientific footprint.